1,1,1-Trifluoro-3-[(2-thienylmethyl)(3,3,3-trifluoro-2-hydroxypropyl)amino]-2-propanol

• IUPAC Name: 1,1,1-trifluoro-3-[thiophen-2-ylmethyl-(3,3,3-trifluoro-2-hydroxypropyl)amino]propan-2-ol
• InChI: InChI=1S/C11H13F6NO2S/c12-10(13,14)8(19)5-18(4-7-2-1-3-21-7)6-9(20)11(15,16)17/h1-3,8-9,19-20H,4-6H2
• InChI Key: BYTZSGCYBPMHOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CN(CC(C(F)(F)F)O)CC(C(F)(F)F)O
• Molecular Formula: C11H13F6NO2S
• Molecular Weight: 337.28 g/mol

Description

“1,1,1-Trifluoro-3-[(2-thienylmethyl)(3,3,3-trifluoro-2-hydroxypropyl)amino]-2-propanol” is a chemical compound with the molecular formula C11H13F6NO2S and a molecular weight of 337.28. It is also known by the synonym "2-Propanol, 1,1’-[(2-thienylmethyl)imino]bis[3,3,3-trifluoro-]".

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 386.9±37.0 °C and a predicted density of 1.466±0.06 g/cm3. Its pKa value is predicted to be 11.59±0.20.

Scientific Research Applications

Organic Synthesis and Fluorine Chemistry

• The compound's involvement in reaction studies highlights its utility in the synthesis of fluorinated compounds and intermediates. For example, reactions of trifluoro- and hexafluoro- compounds with amines or alcohols demonstrate its role in producing fluorinated ethers, amides, and other derivatives, essential for pharmaceuticals and agrochemicals development (Furin et al., 2000). Similarly, the synthesis of new fluorinated proline analogues from polyfluoroalkyl β-ketoacetals highlights the compound's significance in creating bioactive molecules with potential therapeutic applications (Tolmachova et al., 2018).

Polymer Chemistry

• In polymer chemistry, the compound serves as a precursor for creating endgroup-functionalized polytetrahydrofurans, demonstrating its value in designing polymers with specific properties for materials science applications (Dubreuil & Goethals, 1997). Moreover, benzylic triflates prepared in-situ as initiators for living polymerization of tetrahydrofuran indicate its role in synthesizing telechelic poly(THF)s, crucial for advanced material applications (Oike et al., 2000).

Green Chemistry

• The use of 2,2,2-Trifluoroethanol and similar compounds for preparing secondary alkyl mesylates for the synthesis of azides, amines, imidazoles, and imidazolium salts introduces a greener approach to fluorous chemistry, addressing the persistence and bioaccumulation issues associated with traditional fluorous solvents (Nemes et al., 2010). This aligns with efforts to reduce the environmental impact of chemical processes.